Cas no 1351602-45-3 (1-(2-chloro-6-fluorobenzoyl)-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine)

1-(2-chloro-6-fluorobenzoyl)-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine structure

1351602-45-3 structure

Product Name:1-(2-chloro-6-fluorobenzoyl)-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine

CAS No:1351602-45-3

MF:C₂₀H₁₆ClF₂N₃OS

MW:419.8753490448

CID:5959250

PubChem ID:71780384

Update Time:2024-01-15

1-(2-chloro-6-fluorobenzoyl)-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

- 1-(2-chloro-6-fluorobenzoyl)-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine
- (2-chloro-6-fluorophenyl)-[3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone
- 1351602-45-3
- AKOS024511016
- 1-(2-chloro-6-fluorobenzoyl)-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine
- F5493-0379
- (2-chloro-6-fluorophenyl)(3-(5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl)piperidin-1-yl)methanone
- VU0645157-1
- Inchi： 1S/C20H16ClF2N3OS/c21-14-7-3-9-16(23)17(14)20(27)26-10-4-5-12(11-26)18-24-25-19(28-18)13-6-1-2-8-15(13)22/h1-3,6-9,12H,4-5,10-11H2
- InChI Key： VQOWZRMKSMYPTP-UHFFFAOYSA-N
- SMILES： C(C1=C(F)C=CC=C1Cl)(N1CCCC(C2=NN=C(C3=CC=CC=C3F)S2)C1)=O

Computed Properties

Exact Mass: 419.0670673g/mol
Monoisotopic Mass: 419.0670673g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 28
Rotatable Bond Count: 3
Complexity: 560
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 74.3Å²

1-(2-chloro-6-fluorobenzoyl)-3-5-(2-fluorophenyl)-1,3,4-thiadiazol-2-ylpiperidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F5493-0379-2μmol	1-(2-chloro-6-fluorobenzoyl)-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine	1351602-45-3	2μmol	$57.0	2023-09-10
Life Chemicals	F5493-0379-5μmol	1-(2-chloro-6-fluorobenzoyl)-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine	1351602-45-3	5μmol	$63.0	2023-09-10
Life Chemicals	F5493-0379-10μmol	1-(2-chloro-6-fluorobenzoyl)-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine	1351602-45-3	10μmol	$69.0	2023-09-10
Life Chemicals	F5493-0379-20μmol	1-(2-chloro-6-fluorobenzoyl)-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine	1351602-45-3	20μmol	$79.0	2023-09-10
Life Chemicals	F5493-0379-1mg	1-(2-chloro-6-fluorobenzoyl)-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine	1351602-45-3	1mg	$54.0	2023-09-10
Life Chemicals	F5493-0379-2mg	1-(2-chloro-6-fluorobenzoyl)-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine	1351602-45-3	2mg	$59.0	2023-09-10
Life Chemicals	F5493-0379-3mg	1-(2-chloro-6-fluorobenzoyl)-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine	1351602-45-3	3mg	$63.0	2023-09-10
Life Chemicals	F5493-0379-4mg	1-(2-chloro-6-fluorobenzoyl)-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine	1351602-45-3	4mg	$66.0	2023-09-10
Life Chemicals	F5493-0379-5mg	1-(2-chloro-6-fluorobenzoyl)-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine	1351602-45-3	5mg	$69.0	2023-09-10
Life Chemicals	F5493-0379-10mg	1-(2-chloro-6-fluorobenzoyl)-3-[5-(2-fluorophenyl)-1,3,4-thiadiazol-2-yl]piperidine	1351602-45-3	10mg	$79.0	2023-09-10